Cas no 1187169-44-3 (5-(3,5-Dichlorobenzoyl)-2-methylpyridine)

• Product Name: 5-(3,5-Dichlorobenzoyl)-2-methylpyridine
• CAS No: 1187169-44-3
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• MDL: MFCD13153257
• CID: 4684774
• Update Time: 2025-05-20

5-(3,5-Dichlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorobenzoyl)-2-methylpyridine
• (3,5-Dichlorophenyl)(6-methylpyridin-3-yl)methanone

• MDL： MFCD13153257
• Inchi： 1S/C13H9Cl2NO/c1-8-2-3-9(7-16-8)13(17)10-4-11(14)6-12(15)5-10/h2-7H,1H3
• InChI Key： DSJLQUZIIZADLH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CN=C(C)C=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Additional information on 5-(3,5-Dichlorobenzoyl)-2-methylpyridine

Introduction to 5-(3,5-Dichlorobenzoyl)-2-methylpyridine (CAS No. 1187169-44-3)

5-(3,5-Dichlorobenzoyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187169-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by a pyridine ring substituted with various functional groups. The presence of a 3,5-dichlorobenzoyl moiety and a methyl group at the 2-position of the pyridine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 5-(3,5-Dichlorobenzoyl)-2-methylpyridine contribute to its potential biological activity. The 3,5-dichlorobenzoyl group is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methylpyridine core is a common motif in bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors. This combination of structural elements suggests that 5-(3,5-Dichlorobenzoyl)-2-methylpyridine may exhibit promising pharmacological effects, particularly in the context of modulating cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 5-(3,5-Dichlorobenzoyl)-2-methylpyridine more effectively. Studies have indicated that this compound may serve as a key intermediate in the synthesis of inhibitors targeting various disease-related pathways. For instance, its structural analogs have been investigated for their role in inhibiting kinases and other enzymes involved in cancer progression. The dichloro substitution pattern on the benzoyl group is particularly noteworthy, as it can enhance binding affinity to biological targets by improving hydrophobic interactions.

In the realm of drug discovery, 5-(3,5-Dichlorobenzoyl)-2-methylpyridine has been explored for its potential in developing treatments for neurological disorders. The pyridine ring is a frequent component in neuroactive compounds due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties, making them candidates for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. The methylpyridine moiety, in particular, has been shown to influence receptor binding affinity and duration of action.

The synthesis of 5-(3,5-Dichlorobenzoyl)-2-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade material that meets stringent quality standards. The dichlorobenzoyl group introduces complexity during synthesis but also provides stability to the final product, which is crucial for long-term storage and biological activity.

From a medicinal chemistry perspective, the versatility of 5-(3,5-Dichlorobenzoyl)-2-methylpyridine lies in its ability to be modified at multiple positions. Researchers can introduce additional functional groups or alter existing ones to fine-tune biological activity. For example, replacing one of the chlorine atoms with a hydroxyl group could enhance solubility while retaining core pharmacological properties. Such modifications are often guided by structure-activity relationship (SAR) studies, which help predict how changes in chemical structure will affect biological outcomes.

The growing interest in 5-(3,5-Dichlorobenzoyl)-2-methylpyridine underscores its significance as a building block in modern drug development. Pharmaceutical companies and academic institutions are increasingly investing in libraries of such compounds to screen for new therapeutic candidates. High-throughput screening (HTS) technologies have made it possible to rapidly assess large collections of molecules for their biological activity against various targets. This approach has led to the identification of several promising lead compounds that are now undergoing further optimization.

Environmental considerations also play a role in the development and use of 5-(3,5-Dichlorobenzoyl)-2-methylpyridine. Sustainable synthetic routes are being explored to minimize waste and reduce environmental impact. Green chemistry principles emphasize the use of renewable feedstocks, efficient catalytic processes, and biodegradable materials wherever possible. By adopting these practices, researchers can ensure that the production of this compound aligns with broader goals of sustainability without compromising efficacy or safety.

The future prospects for 5-(3,5-Dichlorobenzoyl)-2-methylpyridine remain exciting as new research emerges. Emerging technologies such as artificial intelligence (AI) and machine learning (ML) are being leveraged to accelerate drug discovery efforts by predicting molecular properties and optimizing synthetic pathways. These tools can help identify novel derivatives with enhanced potency or selectivity against specific disease targets. As computational methods continue to evolve, the potential applications of this compound are likely to expand further.

In conclusion, 5-(3,5-Dichlorobenzoyl)-2-methylpyridine (CAS No 1187169-44-3) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas including oncology, neurology,and inflammatory diseases . Its unique structural features, coupled with ongoing research efforts, position it as a promising candidate for future drug development . As scientific understanding progresses,this compound will undoubtedly continue to play an important role in shaping modern medicine .